Epofolate

• Molecular Formula: C23H25FN2O6
• Appearance: Solid powder
• synonyms: Code name: BMS753493; BMS-753493; BMS 753493.; NONE

Description

Epofolate is folate receptor-targeting antimitotic agent with potential antineoplastic activity. Folate receptor-targeted epothilone BMS753493 contains an epothilone moiety linked to a single folate molecule. Mediated through the folate moiety, this agent delivers the antimitotic epothilone component into cells expressing folic acid receptors, frequently upregulated in many types of tumor cells. After ligand-receptor internalization, the epothilone moiety induces microtubule polymerization and stabilizes microtubules against depolymerization, resulting in the inhibition of mitosis and cellular proliferation. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).

Scientific Research Applications

• Animal Nutrition and Health :

  • Epofolate, when used as an antioxidant supplement in the diets of lactating cows, has shown to improve metabolic processes. A study demonstrated enhanced physiological and biochemical status in cows when their diets included Epofolate along with a toxin binder named Toxisorb. This combination led to increased total and albuminous nitrogen and reduced non-albuminous and ammonia nitrogen. It also improved the digestibility of nutrients and enhanced nitrogen utilization for milk production (Temirayev, Kairov, & Kalagova, 2016).

• Epigenetic Influences in Human Health :

  • The role of nutrients, including Epofolate, in epigenetic events, especially in the context of cancer, has been highlighted. Research indicates that nutrients can modulate gene expression through epigenetic mechanisms, affecting DNA methylation and histone modifications. This has implications for cancer prevention and treatment strategies (Stefańska, Karlic, Varga, Fabianowska-Majewska, & Haslberger, 2012).

• Nutritional Epigenetics :

  • Nutritional epigenetics, which involves the interaction between diet and gene expression, has been studied in the context of aging and age-related diseases. The modulation of epigenetic patterns by nutrients like Epofolate is considered significant in understanding the aging process and the development of age-related diseases (Park, Friso, & Choi, 2011).

• DNA Methylation and Development :

  • Folate, an essential component of Epofolate, is known to play a crucial role in DNA methylation, a key epigenetic modification. This has significant implications for normal genome regulation and development, with potential effects on various health conditions, including cancer (Crider, Yang, Berry, & Bailey, 2012).

• Gene Expression and Environmental Factors :

  • Epofolate's role in altering gene expression through epigenetic modifications, in response to environmental and social factors including diet, has been examined. This includes its impact on DNA methylation and histone modifications, which are crucial for normal development and genome stability (Oommen, Griffin, Sarath, & Zempleni, 2005).